Bis(trimethylsilyl) (trichloromethyl)phosphonate

• CAS No.: 63074-33-9
• Molecular Formula: C7H18Cl3O3PSi2
• Molecular Weight: 343.7 g/mol
• IUPAC Name: trimethyl-[trichloromethyl(trimethylsilyloxy)phosphoryl]oxysilane
• InChI: InChI=1S/C7H18Cl3O3PSi2/c1-15(2,3)12-14(11,7(8,9)10)13-16(4,5)6/h1-6H3
• InChI Key: CXALEJITLJWBOK-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OP(=O)(C(Cl)(Cl)Cl)O[Si](C)(C)C

Description

Bis(trimethylsilyl) (trichloromethyl)phosphonate is an organophosphorus compound that features a phosphonate group bonded to a trichloromethyl group and two trimethylsilyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Bis(trimethylsilyl) (trichloromethyl)phosphonate typically involves the reaction of trichloromethylphosphonic dichloride with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the reactants and products. The general reaction scheme is as follows:

$$\text{CCl}_3\text{P(O)Cl}_2 + 2 \text{(CH}_3$$CCl3​P(O)Cl2​+2(CH3​